1-Pentacontanol

• CAS No.: 40710-43-8
• Molecular Formula: C50H102O
• Molecular Weight: 719.3 g/mol
• IUPAC Name: pentacontan-1-ol
• InChI: InChI=1S/C50H102O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51/h51H,2-50H2,1H3
• InChI Key: LDCJGXVGWOTHSW-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO

Description

1-Pentacontanol (C₅₀H₁₀₂O) is a long-chain fatty alcohol with a 50-carbon backbone. It is classified as a primary alcohol due to its hydroxyl (-OH) group at the terminal carbon. This compound has been identified in diverse plant species, including Phyllanthus emblica (Indian gooseberry) , Pistacia integerrima , and Withania somnifera (Ashwagandha) . Its isolation typically involves solvent extraction (e.g., ethyl acetate, hexane) followed by chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), where it is detected as a minor to major constituent depending on the plant tissue and extraction method .

Comparison with Similar Compounds

Key Observations :

• Chain Length vs. However, its low abundance in plant extracts (e.g., 2.28% in W. somnifera stems ) limits practical applications without enrichment.
• Solubility: 1-Pentacontanol’s hydrophobicity exceeds that of 1-Octacosanol (C28), necessitating non-polar solvents (e.g., hexane) for extraction .

Natural Occurrence and Extraction Efficiency

1-Pentacontanol is predominantly found in plant lipid fractions, particularly in stems and fruit extracts:

• In P. integerrima, hexane gall extracts contain 74% 1-Pentacontanol, the highest reported concentration among similar compounds .
• In contrast, W. somnifera stems yield only 2.28% 1-Pentacontanol, highlighting species- and tissue-specific variability .
• Shorter-chain alcohols like 1-Triacontanol and 1-Octacosanol are more widespread in commercial sources (e.g., sugarcane wax) .